1. Home
  2. Product
  3. Reference Standards
  4. MLN 4924 2-Sulfonamide
MLN 4924 2-Sulfonamide MLN 4924 2-Sulfonamide
Brand Name: Vulcanchem
CAS No.: 1391052-49-5
VCID: VC0138937
InChI: InChI=1S/C21H26N6O6S2/c22-34(28,29)32-11-14-9-15(10-19(14)33-35(23,30)31)27-8-7-17-20(24-12-25-21(17)27)26-18-6-5-13-3-1-2-4-16(13)18/h1-4,7-8,12,14-15,18-19H,5-6,9-11H2,(H2,22,28,29)(H2,23,30,31)(H,24,25,26)/t14-,15+,18-,19+/m0/s1
SMILES: C1CC2=CC=CC=C2C1NC3=NC=NC4=C3C=CN4C5CC(C(C5)OS(=O)(=O)N)COS(=O)(=O)N
Molecular Formula: C21H26N6O6S2
Molecular Weight: 522.595

MLN 4924 2-Sulfonamide

CAS No.: 1391052-49-5

Reference Standards

VCID: VC0138937

Molecular Formula: C21H26N6O6S2

Molecular Weight: 522.595

MLN 4924 2-Sulfonamide - 1391052-49-5

CAS No. 1391052-49-5
Product Name MLN 4924 2-Sulfonamide
Molecular Formula C21H26N6O6S2
Molecular Weight 522.595
IUPAC Name [(1S,2R,4R)-4-[4-[[(1S)-2,3-dihydro-1H-inden-1-yl]amino]pyrrolo[2,3-d]pyrimidin-7-yl]-2-sulfamoyloxycyclopentyl]methyl sulfamate
Standard InChI InChI=1S/C21H26N6O6S2/c22-34(28,29)32-11-14-9-15(10-19(14)33-35(23,30)31)27-8-7-17-20(24-12-25-21(17)27)26-18-6-5-13-3-1-2-4-16(13)18/h1-4,7-8,12,14-15,18-19H,5-6,9-11H2,(H2,22,28,29)(H2,23,30,31)(H,24,25,26)/t14-,15+,18-,19+/m0/s1
Standard InChIKey FFRAADNHZXDKGG-QGWWYQLQSA-N
SMILES C1CC2=CC=CC=C2C1NC3=NC=NC4=C3C=CN4C5CC(C(C5)OS(=O)(=O)N)COS(=O)(=O)N
Synonyms Sulfamic Acid [(1S,2S,4R)-4-[4-[[(1S)-2,3-dihydro-1H-inden-1-yl]amino]_x000B_-7H-pyrrolo[2,3-d]pyrimidin-7-yl]-2-(O-sulfonamide)cyclopentyl]methyl Ester;
Last Modified Aug 20 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19